Cas no 2411306-33-5 (2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide)

• Product Name: 2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide
• CAS No: 2411306-33-5
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5358354
• PubChem ID: 146094559
• Update Time: 2025-10-30

2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-methyl-6-oxo-1H-pyridin-2-yl)acetamide
• Z3766266231
• 2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide

• Inchi： 1S/C8H9ClN2O2/c1-5-2-6(10-7(12)3-5)11-8(13)4-9/h2-3H,4H2,1H3,(H2,10,11,12,13)
• InChI Key： RUOLYSVJLVWJTH-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC(C)=CC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 0.1
• Topological Polar Surface Area: 58.2

Additional information on 2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide

2-Chloro-N-(4-Methyl-6-Oxo-1,6-Dihydropyridin-2-Yl)Acetamide: A Comprehensive Overview

2-Chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide, commonly referred to by its CAS number CAS No. 2411306-33-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their potential applications in drug development and material science. The structure of this molecule is characterized by a chlorinated acetamide group attached to a dihydropyridine ring, which imparts unique chemical and biological properties.

The dihydropyridine moiety in 2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide is a key feature that contributes to its pharmacological activity. Recent studies have highlighted the importance of dihydropyridines as scaffolds for developing drugs targeting various therapeutic areas, including cardiovascular diseases and neurodegenerative disorders. The presence of the chlorine atom further enhances the compound's stability and bioavailability, making it a promising candidate for preclinical studies.

From a synthetic perspective, the preparation of CAS No. 2411306-33-5 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

The pharmacological profile of 2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetamide has been extensively studied in vitro and in vivo models. Experimental data suggest that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory processes. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for anti-inflammatory and anti-cancer therapies.

In terms of applications, CAS No. 2411306-33-5 has shown promise in the development of novel therapeutic agents. Its unique combination of chemical stability and biological activity positions it as a valuable tool in drug discovery programs. Ongoing research is focused on understanding its mechanism of action at the molecular level, as well as evaluating its safety profile for potential clinical use.

In conclusion, 2-chloro-N-(4-methyl-6-oxo-1,6-dihydropyridin-2-y acetamide, or CAS No. 2411306 33 5, represents an exciting advancement in organic chemistry with broad implications for pharmacological research. As scientific understanding of this compound continues to grow, it holds the potential to contribute significantly to the development of innovative treatments for various medical conditions.